Cas no 67595-44-2 (2-Thiophenecarboxylic acid, 5-(phenylethynyl)-)
67595-44-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
CAS No:67595-44-2
MF:C13H8O2S
MW:228.266422271729
CID:4134339
PubChem ID:53413556
Update Time:2025-04-24
2-Thiophenecarboxylic acid, 5-(phenylethynyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 5-(phenylethynyl)-
- 2-Thiophenecarboxylic acid, 5-(2-phenylethynyl)-
- 5-(2-Phenylethynyl)-2-thiophenecarboxylic acid
- 67595-44-2
- DB-413025
- SCHEMBL4407685
-
- Inchi: 1S/C13H8O2S/c14-13(15)12-9-8-11(16-12)7-6-10-4-2-1-3-5-10/h1-5,8-9H,(H,14,15)
- InChI Key: MIOGAEMLGAPYFB-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(C#CC2=CC=CC=C2)=CC=1
Computed Properties
- Exact Mass: 228.02450067Da
- Monoisotopic Mass: 228.02450067Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 65.5Ų
2-Thiophenecarboxylic acid, 5-(phenylethynyl)- Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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